![molecular formula C10H7Cl2N3O2 B2405826 1-(3,4-dichlorobenzyl)-3-nitro-1H-pyrazole CAS No. 1003011-48-0](/img/structure/B2405826.png)
1-(3,4-dichlorobenzyl)-3-nitro-1H-pyrazole
Overview
Description
Synthesis Analysis
The synthesis of similar compounds often involves the reaction of the parent systems with a halogenated benzyl compound . For instance, a series of azoles and aminoazoles with a 3,4-dichlorobenzyl moiety attached to a ring nitrogen atom was synthesized via reaction of the parent systems with 3,4-dichlorobenzyl chloride .Molecular Structure Analysis
The molecular structure of “1-(3,4-dichlorobenzyl)-3-nitro-1H-pyrazole” can be inferred from its name. It likely contains a pyrazole ring, which is a five-membered ring with two nitrogen atoms and three carbon atoms. The “3,4-dichlorobenzyl” moiety suggests the presence of a benzyl group (a benzene ring attached to a methylene group) that is substituted with two chlorine atoms at the 3 and 4 positions .Scientific Research Applications
Energetic Material Synthesis
- 1-(3,4-dichlorobenzyl)-3-nitro-1H-pyrazole is utilized in the synthesis of energetic pyrazoles, a pyrazolyl-furazan framework bearing nitro groups. This compound shows promising explosive properties (Dalinger et al., 2016).
Pyrazole Derivatives Synthesis
- The compound plays a role in the synthesis of various nitropyrazole compounds, contributing to the development of energy materials with higher energy than TNT and lower sensitivity (Old Jun-lin, 2014).
Reactivity and Nucleophilic Substitution Studies
- Studies on this compound and its derivatives reveal their reactivity in nucleophilic substitution reactions, which is significant for developing new pyrazole-based compounds (Dalinger et al., 2013).
Crystallography and Molecular Structure Analysis
- The compound is analyzed for its crystallographic properties and molecular structure, contributing to a better understanding of pyrazole derivatives (Hernández-Ortega et al., 2012).
Synthetic Methods and Physical Properties
- Synthesis and characterization of various this compound derivatives provide insights into their physical properties, such as vibrational frequencies and chemical shifts (Evecen et al., 2016).
Application in Pharmaceutical Industry
- Derivatives of this compound are studied for their potential biological activity in the pharmaceutical industry (Volkova et al., 2021).
Antimalarial and Anti-SARS-CoV-2 Activities
- Certain novel pyrazole derivatives, which include the core structure of this compound, demonstrate significant antimalarial and anti-SARS-CoV-2 activities (Zapol’skii et al., 2022).
Synthesis of 4-Substituted Pyrazoles
- The compound is key in synthesizing 4-substituted pyrazoles, contributing to the diversification of pyrazole derivatives (Zhang et al., 2006).
X-Ray Diffraction and DFT Studies
- X-ray diffraction and DFT studies of this compound derivatives offer insights into their molecular structure, crucial for understanding the reductive cyclization process (Szlachcic et al., 2020).
Safety and Hazards
Mechanism of Action
Target of Action
Compounds with similar structures, such as 3,4-dichlorobenzyl chloride, have been used in the synthesis of key intermediates for various drugs
Mode of Action
Compounds with similar structures, such as pyridazinone herbicides, have been found to interfere with chloroplast development . This suggests that 1-(3,4-dichlorobenzyl)-3-nitro-1H-pyrazole might interact with its targets in a similar manner, leading to changes in cellular processes.
Biochemical Pathways
Compounds with similar structures have been found to affect carotenoid biosynthesis . This could potentially lead to downstream effects such as changes in pigment production and photoprotection mechanisms in cells.
properties
IUPAC Name |
1-[(3,4-dichlorophenyl)methyl]-3-nitropyrazole | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H7Cl2N3O2/c11-8-2-1-7(5-9(8)12)6-14-4-3-10(13-14)15(16)17/h1-5H,6H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IYWRZKLNKGRWRB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1CN2C=CC(=N2)[N+](=O)[O-])Cl)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H7Cl2N3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
272.08 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.